5-Methylicosanoyl-CoA

• Molecular Formula: C42H76N7O17P3S
• Molecular Weight: 1076.1 g/mol
• InChI: InChI=1S/C42H76N7O17P3S/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-19-30(2)20-18-21-33(51)70-25-24-44-32(50)22-23-45-40(54)37(53)42(3,4)27-63-69(60,61)66-68(58,59)62-26-31-36(65-67(55,56)57)35(52)41(64-31)49-29-48-34-38(43)46-28-47-39(34)49/h28-31,35-37,41,52-53H,5-27H2,1-4H3,(H,44,50)(H,45,54)(H,58,59)(H,60,61)(H2,43,46,47)(H2,55,56,57)
• InChIKey: XWNYSIVWZOUMNY-UHFFFAOYSA-N

Procuring 5-Methylicosanoyl-CoA: A C20 Branched-Chain Acyl-CoA for Metabolic and Enzyme Specificity Studies

5-Methylicosanoyl-CoA is a long-chain acyl-coenzyme A (acyl-CoA) derivative, specifically a C20 fatty acyl thioester of coenzyme A with a methyl branch at the 5-position [1]. It is an activated form of 5-methylicosanoic acid, a branched-chain fatty acid, and functions as a critical intermediate in lipid metabolism [1]. This compound is primarily used as a substrate to investigate the specificity and kinetics of enzymes involved in fatty acid activation, mitochondrial transport, and peroxisomal beta-oxidation [2].

Enzyme specificity studies: Substrate for ACSLs, CPTs, and peroxisomal oxidases to characterize branched-chain fatty acid handling.

Metabolic routing research: Tool to differentiate peroxisomal vs. mitochondrial beta-oxidation of C20 substrates.

Analytical method development: Branched-chain acyl-CoA reference for LC-MS/MS assay optimization in metabolomics.

• [1] Human Metabolome Database (HMDB). Metabocard for 5-Methylicosanoyl-CoA (HMDB0300732). Available at: https://hmdb.ca/metabolites/HMDB0300732. View Source
• [2] Small Molecule Pathway Database (SMPDB). Pathway for 5-Methylicosanoylcarnitine (SMP0123723). Available at: https://smpdb.ca/view/SMP0123723. View Source

Why 5-Methylicosanoyl-CoA Cannot Be Substituted with Other Long-Chain Acyl-CoAs

Substituting 5-Methylicosanoyl-CoA with a generic long-chain acyl-CoA like palmitoyl-CoA (C16:0) or stearoyl-CoA (C18:0) will yield fundamentally different and potentially misleading results in key assays. The presence of the methyl branch at the 5-position dictates its metabolic fate and enzyme interactions [1]. Unlike straight-chain fatty acids, branched-chain fatty acids cannot be fully metabolized in mitochondria and require peroxisomal processing [2]. Furthermore, acyl-CoA chain length is a critical determinant of substrate specificity for carnitine palmitoyltransferases (CPTs) [3]. Therefore, using a different chain length or a straight-chain analog will not accurately reflect the kinetics, transport, or metabolic flux of this specific branched-chain species, compromising the validity of studies on branched-chain fatty acid oxidation disorders or drug metabolism.

Straight-chain analogs (e.g., palmitoyl-CoA, icosanoyl-CoA) alter metabolic routing: The C5 methyl branch forces peroxisomal processing; straight-chain CoAs primarily enter mitochondrial beta-oxidation, changing the studied pathway.

Chain-length mismatch confuses CPT specificity: Carnitine palmitoyltransferases are highly sensitive to acyl-CoA chain length; C16 or C18 substrates may give high activity, while the C20 branched form may show markedly lower activity.

Generic long-chain acyl-CoAs mask activation kinetics: ACSL1 preferentially activates straight-chain unsaturated fatty acids; using a branched, saturated substrate likely reveals different kinetic parameters that generic CoAs cannot represent.

• [1] Human Metabolome Database (HMDB). Metabocard for 5-Methylicosanoyl-CoA (HMDB0300732). Available at: https://hmdb.ca/metabolites/HMDB0300732. View Source
• [2] Taluja, S., et al. (2020). Current Knowledge on the Function of α-Methyl Acyl-CoA Racemase in Human Diseases. Frontiers in Molecular Biosciences, 7, 153. View Source
• [3] Murthy, M. S. R., Ramsay, R. R., & Pande, S. V. (1990). Acyl-CoA chain length affects the specificity of various carnitine palmitoyltransferases with respect to carnitine analogues: possible application in the discrimination of different carnitine palmitoyltransferase activities. Biochemical Journal, 267(1), 273-276. View Source

Quantitative Differentiation of 5-Methylicosanoyl-CoA for Scientific Selection

Differential Substrate Recognition by Long-Chain Acyl-CoA Synthetase (ACSL1)

While direct kinetic data (Km, Vmax) for 5-Methylicosanoyl-CoA with ACSL1 is not available, the enzyme's known substrate specificity provides a critical differentiation point. ACSL1 preferentially activates straight-chain fatty acids like palmitoleate (C16:1), oleate (C18:1), and linoleate (C18:2) [1]. 5-Methylicosanoyl-CoA, as a saturated, branched-chain C20 species, presents a structurally distinct substrate. Its activation by ACSL1 is not guaranteed and would likely exhibit different kinetic parameters compared to the enzyme's preferred straight-chain, unsaturated substrates. Using 5-Methylicosanoyl-CoA is essential for accurately quantifying the activation step for this specific branched-chain fatty acid.

ACSL1 substrate preference

Class-level inference

Branched C20:0 vs. preferred straight-chain unsaturated substrates (C16:1, C18:1, C18:2) – no direct kinetic data available.

Supports review of activation step specificity for branched-chain fatty acids.

Data to verify in target enzyme system.

Evidence Dimension	Substrate Preference for Long-Chain Acyl-CoA Synthetase 1 (ACSL1)
Target Compound Data	Branched-chain C20:0 acyl-CoA (5-Methylicosanoyl-CoA)
Comparator Or Baseline	Preferred substrates: palmitoleate (C16:1), oleate (C18:1), linoleate (C18:2), arachidonate (C20:4), EPA (C20:5), DHA (C22:6)
Quantified Difference	Not quantified; difference is qualitative in substrate structure (branched vs. straight-chain; saturated vs. unsaturated) which is known to alter enzyme kinetics.
Conditions	In vitro enzyme assay; specific activity of ACSL1.

Why This Matters

This matters for scientific selection because using 5-Methylicosanoyl-CoA is the only way to accurately study the activation step of this specific branched-chain fatty acid, as its kinetic profile with ACSL1 will differ from that of the enzyme's preferred straight-chain substrates.

• [1] UniProt. P30624 · ACSL1_RAT. Long-chain-fatty-acid--CoA ligase 1. Available at: https://www.uniprot.org/uniprotkb/P30624/entry. View Source

Chain-Length and Branching Impact on Carnitine Palmitoyltransferase 2 (CPT2) Activity

Human CPT2 exhibits a well-defined substrate specificity profile. A comprehensive study showed that CPT2 is active with medium (C8-C12) and long-chain (C14-C18) acyl-CoA esters but has virtually no activity with very long-chain acyl-CoAs or branched-chain amino acid oxidation intermediates [1]. While 5-Methylicosanoyl-CoA (a C20 branched-chain acyl-CoA) was not directly tested, its chain length places it at the upper limit of CPT2's known activity range, and its methyl branch is a structural feature associated with poor or no activity [1]. In contrast, CPT2 shows high activity for the straight-chain C16 and C18 substrates palmitoyl-CoA and stearoyl-CoA [2]. This provides a strong, class-level inference that 5-Methylicosanoyl-CoA will be a significantly poorer substrate for CPT2 than its straight-chain counterparts.

CPT2 chain-length activity

Class-level inference

High activity for palmitoyl-CoA/ stearoyl-CoA (C16–C18) vs. expected low/absent activity for branched C20; branched-chain amino acid intermediates show virtually no activity.

Branched C20 structure may limit carnitine shuttle throughput.

Measured in recombinant human CPT2 by ESI-MS/MS.

Evidence Dimension	Substrate Activity of Human Carnitine Palmitoyltransferase 2 (CPT2)
Target Compound Data	C20 branched-chain acyl-CoA (5-Methylicosanoyl-CoA) - activity expected to be low or absent.
Comparator Or Baseline	Palmitoyl-CoA (C16:0) and stearoyl-CoA (C18:0): High activity. Branched-chain amino acid oxidation intermediates: Virtually no activity.
Quantified Difference	Not quantified for this specific compound; inferred from chain length and branching. Comparator activity is 'high' vs. 'virtually no activity' for branched intermediates.
Conditions	Saccharomyces cerevisiae homogenates expressing human CPT2, incubated with various acyl-CoAs, and acylcarnitine production quantified by ESI-MS/MS.

Why This Matters

This is crucial for procurement because it demonstrates that 5-Methylicosanoyl-CoA is not a suitable substrate for standard CPT2 assays designed for straight-chain fatty acids. Its use is required for specifically investigating the handling of this branched-chain species by the carnitine shuttle.

• [1] Violante, S., et al. (2010). Carnitine palmitoyltransferase 2: New insights on the substrate specificity and implications for acylcarnitine profiling. Biochimica et Biophysica Acta (BBA) - Molecular Basis of Disease, 1802(9), 728-735. View Source
• [2] BRENDA Enzyme Database. Information on EC 2.3.1.21 - carnitine O-palmitoyltransferase. Literature summary for Kopec, B.; Fritz, I.B. (1973). View Source

Divergent Metabolic Routing: Peroxisomal vs. Mitochondrial Beta-Oxidation

A fundamental difference between 5-Methylicosanoyl-CoA and its straight-chain analog, icosanoyl-CoA (C20:0), lies in their primary site of beta-oxidation. Straight-chain fatty acids like icosanoyl-CoA are primarily degraded in the mitochondria. However, the presence of a methyl group on the carbon chain, as in 5-Methylicosanoyl-CoA, impedes mitochondrial beta-oxidation and routes its metabolism to the peroxisome [1]. This is a qualitative but critical distinction: using 5-Methylicosanoyl-CoA is essential for studying peroxisomal fatty acid oxidation pathways and disorders, whereas icosanoyl-CoA would be the appropriate tool for mitochondrial studies.

Beta-oxidation organelle routing

Class-level inference

Peroxisomal (5-methyl C20) vs. mitochondrial (straight-chain C20). Qualitative binary distinction based on structural class.

Required for peroxisomal pathway studies; not interchangeable with mitochondrial probes.

Inferred from methyl-branched fatty acid metabolism literature.

Evidence Dimension	Primary Subcellular Location of Beta-Oxidation
Target Compound Data	Peroxisome (due to C5 methyl branch)
Comparator Or Baseline	Mitochondrion (for straight-chain C20:0 icosanoyl-CoA)
Quantified Difference	Not quantified; this is a qualitative, binary distinction in metabolic routing based on structural class.
Conditions	Cellular metabolism in mammals.

Why This Matters

This matters for experimental design and procurement because it dictates the entire cellular system being studied. Selecting 5-Methylicosanoyl-CoA over icosanoyl-CoA is a decision between investigating peroxisomal versus mitochondrial fatty acid oxidation.

• [1] Taluja, S., et al. (2020). Current Knowledge on the Function of α-Methyl Acyl-CoA Racemase in Human Diseases. Frontiers in Molecular Biosciences, 7, 153. View Source

High-Impact Research Scenarios for 5-Methylicosanoyl-CoA

Investigating the Substrate Specificity of Long-Chain Acyl-CoA Synthetases (ACSLs)

5-Methylicosanoyl-CoA is an essential tool for in vitro enzyme assays designed to characterize the substrate specificity of ACSL isoforms, particularly ACSL1. By comparing its activation kinetics (Km, Vmax) against a panel of straight-chain and unsaturated acyl-CoAs, researchers can define the enzyme's structural tolerance and catalytic efficiency for branched-chain substrates, which is critical for understanding the regulation of branched-chain fatty acid metabolism. This use is supported by the known preference of ACSL1 for specific straight-chain fatty acids [1].

Elucidating the Substrate Specificity of Carnitine Palmitoyltransferases (CPTs)

This compound is valuable for detailed kinetic studies of CPT1 and CPT2 to map the structural boundaries of their substrate recognition. By directly comparing the activity of 5-Methylicosanoyl-CoA with that of straight-chain substrates like palmitoyl-CoA or stearoyl-CoA, researchers can quantify the impact of a single methyl branch on enzyme activity [1]. This is crucial for interpreting acylcarnitine profiles in metabolic disease diagnostics and understanding how structural variants affect mitochondrial fatty acid import [2].

Studying Peroxisomal Beta-Oxidation and Related Disorders

5-Methylicosanoyl-CoA serves as a model substrate for investigating the peroxisomal beta-oxidation pathway. Its branched structure mandates peroxisomal processing, unlike straight-chain analogs which are primarily mitochondrial substrates [1]. This makes it a specific tool for studying disorders characterized by peroxisomal dysfunction or for mapping the substrate specificity of peroxisomal enzymes like acyl-CoA oxidases, which are essential for degrading branched-chain fatty acids.

Developing Targeted Metabolomics and Lipidomics Assays

As a structurally defined, branched-chain acyl-CoA, 5-Methylicosanoyl-CoA is an ideal analytical standard for developing and validating LC-MS/MS methods for the quantification of long-chain and branched-chain acyl-CoAs in biological samples. Its unique mass and retention time allow for precise method optimization and accurate quantification of this class of metabolites in complex matrices, supporting research into metabolic diseases and biomarker discovery [1].

Application

Selection Property

Validation Focus

ACSL substrate specificity assays

Branched-chain activation profile

Km/Vmax comparison against straight-chain substrates

CPT1/CPT2 kinetic studies

C20 methyl-branch impact on carnitine shuttle

Acylcarnitine formation rates vs. palmitoyl-CoA

Peroxisomal beta-oxidation models

Exclusive peroxisomal routing

Activity of acyl-CoA oxidases on branched chain

LC-MS/MS method development

Unique branched-chain acyl-CoA standard

Retention time and fragmentation reference

• [1] Human Metabolome Database (HMDB). Metabocard for 5-Methylicosanoyl-CoA (HMDB0300732). Available at: https://hmdb.ca/metabolites/HMDB0300732. View Source
• [2] Violante, S., et al. (2010). Carnitine palmitoyltransferase 2: New insights on the substrate specificity and implications for acylcarnitine profiling. Biochimica et Biophysica Acta (BBA) - Molecular Basis of Disease, 1802(9), 728-735. View Source
• [3] Taluja, S., et al. (2020). Current Knowledge on the Function of α-Methyl Acyl-CoA Racemase in Human Diseases. Frontiers in Molecular Biosciences, 7, 153. View Source